Cas no 82918-98-7 (2-Azetidinone,3-methoxy-1,3-dimethyl-4-phenyl-)

• Product Name: 2-Azetidinone,3-methoxy-1,3-dimethyl-4-phenyl-
• CAS No: 82918-98-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 726661
• PubChem ID: 340121
• Update Time: 2025-04-19

2-Azetidinone,3-methoxy-1,3-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,3-methoxy-1,3-dimethyl-4-phenyl-
• 1,3-Dimethyl-3-methoxy-4-phenylazetidinone
• NSC 369777
• 3-methoxy-1,3-dimethyl-4-phenylazetidin-2-one
• 82918-98-7
• 3-Methoxy-1,3-dimethyl-4-phenyl-2-azetidinone
• NSC-369777
• NSC369777
• 3-methoxy-1,3-dimethyl-4-phenyl-azetidin-2-one
• AKOS015906985
• DTXSID301003000

• Inchi： 1S/C12H15NO2/c1-12(15-3)10(13(2)11(12)14)9-7-5-4-6-8-9/h4-8,10H,1-3H3
• InChI Key： WOOVUBIJEITYNW-UHFFFAOYSA-N
• SMILES： O(C)C1(C)C(N(C)C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų